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Compound of Interest

Compound Name: Acetophenone-13C8

Cat. No.: B1490057

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acetophenone-13C8,
a stable isotope-labeled analog of acetophenone. While this isotopologue is not expected to
exhibit significantly different chemical reactivity or toxicity compared to its unlabeled
counterpart, adherence to strict safety protocols is essential in a laboratory setting. This
document summarizes key safety data, handling procedures, and emergency responses.

Chemical and Physical Properties

Acetophenone-13C8 is a derivative of acetophenone where all eight carbon atoms have been
replaced with the carbon-13 isotope. This labeling is primarily for use in tracer studies and
metabolic research, where it allows for the tracking of the molecule and its metabolites.
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Property Value Source
Molecular Formula 13CsHsO [1]
Molecular Weight 128.09 g/mol
Appearance Brownish Oil [1]
Boiling Point 202 °C (literature)
Melting Point 19-20 °C (literature)
Density 1.097 g/mL at 25 °C
Flash Point 76.00 °C (closed cup)

Soluble in Acetone,
Solubility Dichloromethane, Ethyl

Acetate, and Methanol. Slightly

soluble in water.

Hazard Identification and Classification

Acetophenone-13C8 is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class

Category Hazard Statement

Acute Toxicity, Oral

4 H302: Harmful if swallowed

Serious Eye Damage/Eye

H319: Causes serious eye

o 2A N
[rritation irritation
Flammable Liquids 4 H227: Combustible liquid
Acute Aquatic Hazard 3 H402: Harmful to aquatic life

GHS Pictograms:

o GHSO07 (Exclamation Mark): Indicates that the substance may cause less serious health

effects, such as irritation or acute toxicity.
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Signal Word:Warning

Experimental Protocols: Standard Handling and
Safety Procedures

While specific experimental protocols for Acetophenone-13C8 are not detailed in publicly
available safety documents, the following standard procedures for handling acetophenone and

its derivatives should be strictly followed.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Acetophenone-13C8 to determine
the appropriate PPE.

Personal Protective Equipment (PPE) Protocol

Start: Handling Acetophenone-13C8

Conduct Risk
Skin Contact Hazard Inhalation Hazarfl

Eye Contact Hazard Skin Contact

Use in a well-ventilated area or under a chemical fume hood.

Wear safety glasses with side-shields or goggles.

chemically resistant gloves (e.g., Butyl rubber).

If ventilation is inadequate, use a NIOSH-approved respirator.

Use face shield if splashing s a risk.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling Acetophenone-13C8.
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Engineering Controls

o Ventilation: Always handle Acetophenone-13C8 in a well-ventilated area. The use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.

o Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and
safety showers are readily accessible in the immediate work area.

Safe Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Keep
away from heat, sparks, and open flames. Take measures to prevent the buildup of
electrostatic charge.

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The
recommended storage temperature is 15-25 °C. Keep away from strong oxidizing agents.

Emergency Procedures
Eirst-Aid Measures

Exposure Route First-Aid Procedure

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Call a poison center or

doctor/physician if you feel unwell.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Get medical attention if

symptoms occulr.

Immediately wash off with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact , . L .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along
floors. In a fire, hazardous decomposition products such as carbon monoxide and carbon
dioxide may be formed.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
firefighting turnout gear.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

» Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust). Keep in suitable, closed containers for disposal.

Toxicological Information

The toxicological properties of Acetophenone-13C8 have not been fully investigated. The
information provided is based on the non-isotopically labeled acetophenone.

Toxicity Metric Value Species
LD50 Oral 815 mg/kg Rat
LC50 Inhalation > 2.130 mg/L (8 h) Rat
LD50 Dermal 3300 mg/kg Rat
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o Acute Effects: Harmful if swallowed. Causes serious eye irritation. Acute exposure to vapors
may cause skin irritation.

» Chronic Effects: No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or
OSHA.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Handling Acetophenone-13C8

The following diagram illustrates the logical workflow for the safe handling of Acetophenone-
13C8 from procurement to disposal.
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Safe Handling Workflow for Acetophenone-13C8

Procurement and Receipt

Proper Storage
(Cool, Dry, Well-ventilated)

'

Pre-Experiment Preparation
(Risk Assessment, PPE, Engineering Controls)

Experimental Handling
(In Fume Hood, Avoid Contact)

Post-Experiment Emergency Response
(Decontamination, Clean-up) (Spill, Fire, Exposure)

Waste Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Acetophenone-13C8.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). Always refer to the SDS provided by the manufacturer for the most
current and complete safety information. It is the responsibility of the user to conduct a

thorough risk assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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